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Compound of Interest

Compound Name: Ditophal

Cat. No.: B1670785

An In-depth Review of a Former Anti-leprosy Agent for Modern Drug Discovery

Abstract

Ditophal, chemically known as diethyl dithiolisophthalate, is a thiolesters that was formerly
used as an anti-leprosy drug. Despite its historical significance, detailed information on its
medicinal chemistry, particularly its mechanism of action and the activity of its analogues, is not
widely compiled. This technical guide provides a comprehensive overview of Ditophal,
including its synthesis, reported biological activity, and what is known about its structure-activity
relationships. This document aims to serve as a resource for researchers, scientists, and drug
development professionals interested in the potential of thiolesters and related structures in the
ongoing search for novel antimycobacterial agents.

Introduction

Ditophal, or diethyl dithiolisophthalate, is an organosulfur compound that was historically
employed in the treatment of leprosy, a chronic infectious disease caused by Mycobacterium
leprae.[1] While no longer in clinical use, the study of Ditophal and its chemical relatives offers
valuable insights into a class of compounds with demonstrated antimycobacterial properties.
This guide synthesizes the available scientific information on Ditophal and its analogues, with
a focus on the data and methodologies relevant to medicinal chemistry and drug discovery.

Chemical and Physical Properties
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Ditophal is the S,S-diethyl ester of 1,3-benzenedicarbothioic acid. Its fundamental properties
are summarized in the table below.

Property Value

IUPAC Name S,S-diethyl benzene-1,3-dicarbothioate
Synonyms Diethyl dithiolisophthalate, Etisul
Molecular Formula C12H1402S>

Molecular Weight 254.37 g/mol

CAS Number 584-69-0

Appearance Oily liquid

Boiling Point 178-180 °C at 4 mmHg

Synthesis and Manufacturing Process

The synthesis of Ditophal involves a two-step process. The first step is the preparation of
dithiolisophthalic acid, followed by its esterification.

Experimental Protocol: Synthesis of Ditophal

Step 1: Synthesis of Dithiolisophthalic Acid

Isophthaloyl chloride is reacted with a solution of sodium hydrosulfide (NaSH) in a suitable
solvent, such as ethanol or water.

The reaction mixture is typically stirred at room temperature.

Acidification of the reaction mixture with a mineral acid, such as hydrochloric acid,
precipitates the dithiolisophthalic acid.

The solid product is collected by filtration, washed with water, and dried.

Step 2: Synthesis of Diethyl Dithiolisophthalate (Ditophal)
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« Dithiolisophthalic acid is dissolved in an appropriate solvent, often an alcohol like ethanol, in
the presence of a base such as sodium hydroxide to form the disodium salt.

 Diethyl sulfate or ethyl bromide is then added to the solution.
e The reaction mixture is heated under reflux to facilitate the S-alkylation.

» After the reaction is complete, the mixture is cooled, and the product is extracted with an
organic solvent (e.qg., diethyl ether).

e The organic layer is washed with water and brine, dried over an anhydrous salt (e.g., sodium
sulfate), and the solvent is removed under reduced pressure to yield the crude Ditophal.

 Purification can be achieved by vacuum distillation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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